Cas no 663933-99-1 (7-Bromo-2,2-difluorobenzo[d][1,3]dioxole-4-carboxylic acid)

• Product Name: 7-Bromo-2,2-difluorobenzo[d][1,3]dioxole-4-carboxylic acid
• CAS No: 663933-99-1
• MF: C₈H₃BrF₂O₄
• MW: 281.007828950882
• CID: 2180331
• PubChem ID: 11265996
• Update Time: 2025-04-21

7-Bromo-2,2-difluorobenzo[d][1,3]dioxole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2,2-difluorobenzo[d][1,3]dioxole-4-carboxylic acid
• 7-BROMO-2,2-DIFLUORO-1,3-BENZODIOXOLE-4-CARBOXYLIC ACID
• DB-253599
• 7-Bromo-2,2-difluorobenzo [d][1,3]dioxole-4-carboxylic acid
• 663933-99-1
• AKOS024263241
• SCHEMBL978092
• 7-Bromo-2,2-difluorobenzo[d][1,3]dioxole-4-carboxylicacid

• Inchi： 1S/C8H3BrF2O4/c9-4-2-1-3(7(12)13)5-6(4)15-8(10,11)14-5/h1-2H,(H,12,13)
• InChI Key： FJCZRNAZJNVYSW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C2=C1OC(O2)(F)F

Computed Properties

• Exact Mass: 279.91828Da
• Monoisotopic Mass: 279.91828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives